Cas no 215918-21-1 (tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

Tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a hydroxymethyl substituent. The 4,4-difluoro modification enhances its utility in medicinal chemistry by improving metabolic stability and influencing conformational properties. The Boc group facilitates selective deprotection under mild acidic conditions, making it valuable in peptide and small-molecule synthesis. The hydroxymethyl functionality offers a versatile handle for further derivatization. Its stereochemical purity (2S-configuration) ensures consistency in asymmetric synthesis applications. This compound is particularly useful in the development of fluorinated bioactive molecules, where its structural features contribute to enhanced binding affinity and pharmacokinetic properties.

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure

215918-21-1 structure

Product Name:tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS No:215918-21-1

MF:C₁₀H₁₇F₂NO₃

MW:237.243690252304

MDL:MFCD12755205

CID:1077257

PubChem ID:20648576

Update Time:2025-05-21

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)-pyrrolidine-1-carboxylate
- tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- (S)-4,4-difluoro-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- AS-39661
- 215918-21-1
- (2S)-4,4-Difluoro-2-(Hydroxymethyl)pyrrolidine
- AKOS015950312
- 4,4-Difluoro-2-(S)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- AKOS015841243
- EN300-4773825
- (S)-tert-Butyl4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- MFCD12755205
- DTXSID00609254
- (S)-1-Boc-2-(hydroxymethyl)-4,4-difluoropyrrolidine, AldrichCPR
- tert-butyl (25)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- (S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- A879009
- CS-0036170
- SCHEMBL703952
- (2S)-4,4-Difluoro-1-Boc-2-(hydroxymethyl)pyrrolidine
- W-206655
- MDL： MFCD12755205
- Inchi： 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-6-10(11,12)4-7(13)5-14/h7,14H,4-6H2,1-3H3/t7-/m0/s1
- InChI Key： KQLZXWXCBWPDAD-ZETCQYMHSA-N
- SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@H](CO)C1)F

Computed Properties

Exact Mass: 237.11800
Monoisotopic Mass: 237.118
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 1.3

Experimental Properties

Density: 1.21
Boiling Point: 293.4°C at 760 mmHg
Flash Point: 131.3°C
Refractive Index: 1.465
PSA: 49.77000
LogP: 1.56130

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107534-10g	tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate	215918-21-1	95%	10g	$846	2021-08-06
Chemenu	CM107534-25g	tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate	215918-21-1	95%	25g	$1582	2021-08-06
abcr	AB455183-1 g	(S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate, 95%; .	215918-21-1	95%	1g	€289.50	2023-07-18
abcr	AB455183-5 g	(S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate, 95%; .	215918-21-1	95%	5g	€784.20	2023-07-18
abcr	AB455183-10 g	(S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate, 95%; .	215918-21-1	95%	10g	€1,118.40	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB08490-5g	tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate	215918-21-1	95%	5g	$2000	2023-09-07
Chemenu	CM107534-1g	tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate	215918-21-1	95%+	1g	$***	2023-03-29
Chemenu	CM107534-5g	tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate	215918-21-1	95%+	5g	$***	2023-03-29
TRC	S060530-250mg	(S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)-pyrrolidine-1-carboxylate	215918-21-1		250mg	$ 415.00	2022-06-03
TRC	S060530-500mg	(S)-tert-Butyl 4,4-difluoro-2-(hydroxymethyl)-pyrrolidine-1-carboxylate	215918-21-1		500mg	$ 685.00	2022-06-03

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Production Method

tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Suppliers

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(CAS:215918-21-1)tert-butyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Order Number:A879009

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:59

Price ($):185.0/551.0

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